N-methyl-N-piperidin-4-yl-2-propan-2-ylbenzenesulfonamide

• IUPAC Name: N-methyl-N-piperidin-4-yl-2-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C15H24N2O2S/c1-12(2)14-6-4-5-7-15(14)20(18,19)17(3)13-8-10-16-11-9-13/h4-7,12-13,16H,8-11H2,1-3H3
• InChI Key: POHYWDCMVIIGFF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1S(=O)(=O)N(C)C2CCNCC2
• Molecular Formula: C15H24N2O2S
• Molecular Weight: 296.4 g/mol

Description

N-methyl-N-piperidin-4-yl-2-propan-2-ylbenzenesulfonamide is a compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocyclic amine that is widely used in the synthesis of various organic compounds, including medicinal products

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-N-piperidin-4-yl-2-propan-2-ylbenzenesulfonamide typically involves the reaction of piperidine derivatives with sulfonyl chlorides under basic conditions. One common method includes the use of N-methylpiperidine and 2-propan-2-ylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of catalysts and advanced purification techniques like chromatography may also be employed to enhance the efficiency of the process .

Chemical Reactions Analysis

Types of Reactions

N-methyl-N-piperidin-4-yl-2-propan-2-ylbenzenesulfonamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where the sulfonamide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfonic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted sulfonamides.

Scientific Research Applications

N-methyl-N-piperidin-4-yl-2-propan-2-ylbenzenesulfonamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme functions.

Medicine: Explored for its potential therapeutic effects, including its use as an intermediate in the synthesis of pharmaceutical drugs.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of N-methyl-N-piperidin-4-yl-2-propan-2-ylbenzenesulfonamide involves its interaction with specific molecular targets. It may act as an inhibitor or modulator of certain enzymes or receptors, affecting various biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-methyl-N-(piperidin-4-yl)methanesulfonamide
• N-(piperidin-4-yl)benzamide derivatives
• Piperine (N-acylpiperidine)

Uniqueness

N-methyl-N-piperidin-4-yl-2-propan-2-ylbenzenesulfonamide is unique due to its specific structural features, which confer distinct chemical and biological properties.